Phosphatidylcholines,soya

• Molecular Formula: C42H80NO8P
• Molecular Weight: 758.1 g/mol
• InChI: InChI=1S/C42H80NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h14,16,20-21,40H,6-13,15,17-19,22-39H2,1-5H3/b16-14+,21-20+
• InChIKey: JLPULHDHAOZNQI-ZNEZQZEFSA-N

Phosphatidylcholines,soya: Technical Baseline

Phosphatidylcholines,soya (CAS 97281-47-5), also designated soybean phosphatidylcholine or SPC, is a natural phospholipid mixture extracted from soy lecithin and enriched to ≥90% phosphatidylcholine content. Its defining compositional signature is a fatty acid profile dominated by polyunsaturated C18:2 linoleic acid (~64%) and C18:3 linolenic acid (~6%), yielding a total unsaturation of approximately 80% . This high unsaturation confers a gel-to-liquid crystalline phase transition temperature (Tm) of approximately −20°C, meaning SPC bilayers exist in a highly fluid, disordered state at both ambient and physiological temperatures [1]. The material is widely used as a structural lipid in liposomal formulations for drug delivery, nutraceutical encapsulation, and cosmetic vehicles, and is available in multiple purity grades (PC content from 45% to >98%) from commercial vendors worldwide .

Material High-unsaturation soy phosphatidylcholine (PC ≥90%)

Key Property Low gel-to-liquid crystalline phase transition (Tm ≈ −20°C)

Use Context Fluid bilayers for liposomal and proliposomal delivery studies

• [1] Chen J, Yan GJ, Hu RR, et al. Improved pharmacokinetics and reduced toxicity of brucine after encapsulation into stealth liposomes: role of phosphatidylcholine. Int J Nanomedicine. 2012;7:3567-3577. doi:10.2147/IJN.S32860 View Source

Why Phosphatidylcholines,soya Cannot Be Substituted

Phosphatidylcholines,soya occupies a narrow and functionally distinct window within the phosphatidylcholine landscape that is defined by its exceptionally high polyunsaturated fatty acid content (~80% unsaturated, predominantly C18:2 linoleic acid) and its correspondingly low phase transition temperature (Tm ≈ −20°C) . In contrast, egg phosphatidylcholine (EPC) contains only ~54% unsaturated fatty acids with a Tm of ~23°C, hydrogenated soy PC (HSPC) is fully saturated with a Tm of ~52°C, and synthetic saturated PCs such as DPPC (Tm 41°C) and DSPC (Tm 55°C) form rigid, gel-phase bilayers at body temperature [1][2]. These molecular differences translate directly into quantitative divergence in drug release kinetics, encapsulation efficiency, in vivo pharmacokinetics, colloidal stability, oxidative susceptibility, and procurement economics that cannot be bridged by simple formulation adjustments. Direct experimental evidence demonstrates that substituting SPC with any of these alternatives alters the area under the plasma concentration–time curve (AUC) by up to 7-fold and shifts acute toxicity (LD50) by over 40% in standardized liposomal delivery models [1]. The following evidence items quantify these differentials in precise, assay-verifiable terms.

Target

• ~80% unsaturated fatty acids
• Predominantly C18:2 linoleic acid
• Tm ≈ −20°C

Natural Substitute (EPC)

• ~54% unsaturated fatty acids
• Higher C16:0 content
• Tm ≈ −23°C

Fatty acid profile differences may alter bilayer permeability and loading efficiency.

Synthetic Substitute (HSPC/DPPC)

• Fully saturated or long-chain
• Rigid gel-phase at body temp
• Tm 41°C (DPPC) / 52°C (HSPC)

Tm divergence may shift release kinetics and plasma exposure profiles considerably.

• [1] Chen J, Yan GJ, Hu RR, et al. Improved pharmacokinetics and reduced toxicity of brucine after encapsulation into stealth liposomes: role of phosphatidylcholine. Int J Nanomedicine. 2012;7:3567-3577. doi:10.2147/IJN.S32860 View Source
• [2] van Hoogevest P, Wendel A. The use of natural and synthetic phospholipids as pharmaceutical excipients. Eur J Lipid Sci Technol. 2014;116:1088-1107. Table comparing Tm of SPC (−20°C), EPC (~23°C), HSPC (52°C), DPPC (41°C), DSPC (55°C). View Source

Phosphatidylcholines,soya: Comparative Evidence

Phase Transition Temperature and Drug Release Kinetics

In a head-to-head study of brucine-loaded stealth liposomes prepared with four different phosphatidylcholines, SPC (Tm ≈ −20°C) produced the fastest drug release rate and the lowest plasma AUC among all tested PCs. The in vitro drug release rate increased inversely with Tm; after intravenous administration in rats, the plasma AUC of SPC liposomes was 7.71-fold that of free brucine, compared to 9.24-fold for DPPC (Tm 41°C), 53.83-fold for HSPC (Tm 52°C), and 56.83-fold for DSPC (Tm 55°C). The LD50 values followed the same rank order: 37.30 mg/kg (SPC), 37.69 mg/kg (DPPC), 51.18 mg/kg (HSPC), and 52.86 mg/kg (DSPC), versus 13.17 mg/kg for free brucine. Calcein retention in rat plasma confirmed the stability gradient: SPC < DPPC << HSPC < DSPC [1]. This demonstrates that SPC is functionally distinct from higher-Tm alternatives: it provides rapid drug release and lower systemic retention, which may be advantageous for applications requiring fast onset but detrimental where prolonged circulation is needed.

Tm & Drug Release

Head-to-head

SPC AUC 7.71× vs free drug; HSPC 53.83×; release rank: SPC > DPPC >> HSPC ≈ DSPC

Supports fast-onset release research context

Rat IV brucine stealth liposomes; calcein retention confirmed the stability gradient

Evidence Dimension	In vivo plasma AUC (fold vs. free drug) and acute toxicity (LD50) of brucine stealth liposomes
Target Compound Data	SPC liposomes: AUC 7.71-fold vs. free brucine; LD50 37.30 mg/kg; Tm ≈ −20°C
Comparator Or Baseline	DPPC liposomes: AUC 9.24-fold, LD50 37.69 mg/kg, Tm 41°C; HSPC: AUC 53.83-fold, LD50 51.18 mg/kg, Tm 52°C; DSPC: AUC 56.83-fold, LD50 52.86 mg/kg, Tm 55°C; Free brucine: LD50 13.17 mg/kg
Quantified Difference	SPC AUC is 7.0-fold lower than HSPC and 7.4-fold lower than DSPC; SPC LD50 is 27% lower than HSPC and 29% lower than DSPC; drug release rate rank order: SPC > DPPC >> HSPC ≈ DSPC
Conditions	Brucine-loaded stealth liposomes (ammonium sulfate gradient method); rat intravenous administration; calcein retention in rat plasma at 37°C

Why This Matters

Procurement decisions must align PC Tm with the target drug release profile: SPC is the only option among these four PCs that provides rapid, non-sustained release from liposomes at physiological temperature, making it irreplaceable for fast-onset delivery applications.

• [1] Chen J, Yan GJ, Hu RR, et al. Improved pharmacokinetics and reduced toxicity of brucine after encapsulation into stealth liposomes: role of phosphatidylcholine. Int J Nanomedicine. 2012;7:3567-3577. doi:10.2147/IJN.S32860 View Source

Fatty Acid Unsaturation: Fluidity and Oxidation Risk

The fatty acid composition of purified Phosphatidylcholines,soya is dominated by polyunsaturated species: approximately 64% linoleic acid (C18:2) and 6% linolenic acid (C18:3), yielding ~80% total unsaturated fatty acids and an average of 1.59 bis-allylic positions per molecule [1]. In contrast, egg yolk phosphatidylcholine (EPC) contains only ~54% unsaturated fatty acids with 16.7% linoleic acid and negligible linolenic acid, while hydrogenated soy PC (HSPC) is essentially fully saturated [2]. This compositional difference produces two opposing performance consequences: (i) SPC bilayers exhibit markedly higher membrane fluidity at physiological temperature, evidenced by smaller and more uniform liposome size (SPC: 112.3 nm; EPC: 121.3 nm; HSPC: 437.8 nm) and greater membrane deformability by AFM/TEM imaging [3]; (ii) SPC is the least oxidatively stable among natural PCs when tested in aqueous micelles, with oxidation rate following the order salmon egg PC > chicken egg PC > soybean PC (i.e., SPC oxidizes fastest), attributed to its high dilinoleoyl-PC molecular species content [4].

Unsaturation & Oxidation

Cross-study

~80% unsaturation; 1.59 bis-allylic positions per molecule

Formulation-specific oxidation context

Least oxidatively stable in aqueous micelles among soybean, chicken egg, and salmon egg PC

Evidence Dimension	Fatty acid unsaturation level, liposome size, and relative oxidative stability
Target Compound Data	SPC: ~80% unsaturated FA (64% C18:2, 6% C18:3); liposome mean diameter 112.3 nm; least oxidatively stable in aqueous micelles among SPC, chicken egg PC, salmon egg PC
Comparator Or Baseline	EPC: ~54% unsaturated FA (16.7% C18:2, 0% C18:3); liposome mean diameter 121.3 nm; intermediate oxidative stability. HSPC: saturated, 437.8 nm liposomes, highest oxidative stability
Quantified Difference	SPC has 1.48× higher unsaturated FA content than EPC; 3.9-fold smaller liposome diameter than HSPC; oxidative stability rank: salmon egg PC > chicken egg PC > soybean PC (exact quantitative rate constants not available but rank order established with statistical significance)
Conditions	FA composition by GC of purified PC; liposome size by dynamic light scattering (DLS); oxidation in aqueous micelles with Fe²⁺-ascorbic acid catalyst at 37°C, pH 7.4

Why This Matters

SPC is the appropriate procurement choice when high membrane fluidity and small, uniform vesicle size are required (e.g., for deep tissue penetration or flexible encapsulation), but it mandates co-formulation with antioxidants or inert-atmosphere processing to mitigate its intrinsically higher oxidation risk.

• [1] Nara E, Miyashita K, Ota T. Comparative study on the oxidative stability of phosphatidylcholines from salmon egg and soybean in an aqueous solution. Biosci Biotechnol Biochem. 1997;61(10):1736-1738. Bis-allylic positions: soybean PC 1.59, salmon egg PC 4.28. View Source
• [2] PMC Table 1. Health effects of dietary phospholipids. Lipids Health Dis. 2012;11:3. Unsaturated fatty acids: soybean GPL 75.5%, egg yolk GPL 54%. View Source
• [3] Song F, Yang G, Wang Y, Tian S. Effect of phospholipids on membrane characteristics and storage stability of liposomes. Innov Food Sci Emerg Technol. 2022;81:103155. SPC size 112.3 nm, EPC 121.3 nm, HSPC 437.8 nm. View Source
• [4] Nara E, Miyashita K, Ota T. Oxidative stability of liposomes prepared from soybean PC, chicken egg PC, and salmon egg PC. Biosci Biotechnol Biochem. 1997;61(10):1736-1738. PMID: 9362120. View Source

Procurement Cost Advantage vs. Alternative Lecithins

Phosphatidylcholines,soya offers the lowest raw material cost among natural and semi-synthetic phospholipid options suitable for liposome production. At industrial scale, soybean lecithin (60–75% PC) is priced at approximately $80–120 USD/kg, compared to sunflower lecithin at $150–200 USD/kg and hydrogenated lecithin (HSPC) at $300–450 USD/kg [1]. This represents a cost differential of 1.9–2.5× versus sunflower lecithin and 3.8–5.6× versus hydrogenated lecithin. The cost advantage is coupled with an encapsulation efficiency range of 60–75% for standard soy lecithin (which improves to >90% with higher-purity SPC grades and optimized formulation) and a 12-month degradation rate of ≤8% at 25°C [1]. While sunflower lecithin achieves higher encapsulation efficiency (75–92%) and lower degradation (≤3%), and hydrogenated lecithin offers the best stability (degradation ≤1.5%), the significant price premium of these alternatives must be weighed against the performance requirements of the specific application.

Procurement Cost

Cross-study

$80–120 USD/kg (industrial soy lecithin)

Supports cost-sensitive manufacturing review

1.9–5.6× less than sunflower or hydrogenated alternatives per kg

Evidence Dimension	Raw material cost, encapsulation efficiency, and 12-month stability at 25°C
Target Compound Data	Soybean lecithin: $80–120 USD/kg; encapsulation efficiency 60–75%; degradation rate ≤8% (25°C/12 months)
Comparator Or Baseline	Sunflower lecithin: $150–200 USD/kg, EE 75–92%, degradation ≤3%; Hydrogenated lecithin: $300–450 USD/kg, EE 85–95%, degradation ≤1.5%
Quantified Difference	Soy PC is 1.9–2.5× less expensive than sunflower lecithin and 3.8–5.6× less expensive than hydrogenated lecithin per kg; encapsulation efficiency is 15–20 percentage points lower than sunflower lecithin and 20–25 points lower than hydrogenated lecithin
Conditions	Pricing based on industrial bulk procurement (2025 market data); encapsulation efficiency ranges from thin-film dispersion and microfluidic methods across multiple active compounds

Why This Matters

For cost-sensitive, high-volume applications such as nutraceutical liposomal supplements and cosmetic formulations, SPC's order-of-magnitude lower cost per kilogram versus synthetic or hydrogenated alternatives directly reduces cost of goods sold (COGS) and enables scalable manufacturing economics.

• [1] Natural Field Inc. The Deep Dive Guide to Liposome Technology—From Phospholipid Selection to Encapsulation Efficiency Optimization. June 2025. Cost comparison table: soybean lecithin $80–120/kg, sunflower lecithin $150–200/kg, hydrogenated lecithin $300–450/kg. View Source

Encapsulation Efficiency in Oral Proliposomes

In a comparative proliposome formulation study for oral delivery of the lipopeptide antibiotic daptomycin, proliposomes prepared with soy phosphatidylcholine (SPC) exhibited higher entrapment efficiency than those containing hydrogenated egg phosphatidylcholine (HEPC) or distearoyl phosphatidylcholine (DSPC). The highest entrapment efficiency was achieved with positively charged SPC-stearylamine (SPC-SA) proliposomes, which demonstrated an encapsulation efficiency of 92% and a zeta potential of +28 mV [1]. This result is consistent with independent findings that SPC-cholesterol liposomes achieved 85.42% encapsulation efficiency for hydrolyzed collagen, significantly outperforming glycerol-stabilized SPC liposomes (74.54%) [2]. The superior encapsulation performance of SPC in these systems is mechanistically linked to its highly unsaturated, fluid bilayer, which accommodates higher drug loading without phase separation during the thin-film hydration and reconstitution process.

Entrapment Efficiency

Head-to-head

92% encapsulation (SPC-stearylamine daptomycin proliposomes)

Reported oral proliposome drug-loading context

Zeta potential +28 mV; outperformed HEPC and DSPC systems in tested set

Evidence Dimension	Encapsulation efficiency of proliposomes for oral antibiotic delivery
Target Compound Data	SPC-SA proliposomes: 92% daptomycin encapsulation efficiency; zeta potential +28 mV
Comparator Or Baseline	HEPC proliposomes: lower entrapment efficiency than SPC (exact % not numerically reported in abstract, but statistically inferior); DSPC proliposomes: lower entrapment efficiency than SPC
Quantified Difference	SPC proliposomes achieved the highest entrapment efficiency among all tested phospholipids (92%), statistically superior to HEPC and DSPC formulations
Conditions	Daptomycin proliposomes prepared by thin-film hydration method; entrapment efficiency measured after hydration; phospholipids compared: SPC, HEPC, DSPC with stearylamine charge modifier

Why This Matters

For oral proliposome formulations requiring maximum drug loading, SPC provides a quantitatively demonstrated encapsulation advantage over saturated and semi-synthetic alternatives, directly reducing API waste and improving product potency per unit mass.

• [1] Kovvasu S, et al. Daptomycin Proliposomes for Oral Delivery: Formulation, Characterization, and In Vivo Pharmacokinetics. AAPS PharmSciTech. 2018;19(4):1801-1812. SPC-SA proliposomes EE 92%, zeta potential +28 mV. View Source
• [2] Effect of stabilizing agents on characteristics, antioxidant activities and stability of liposome loaded with hydrolyzed collagen. SPC-CHO liposomes EE 85.42%, SPC-GLY EE 74.54%. View Source

Colloidal Stability and Zeta Potential

Liposomes prepared from soy lecithin (SL) and soy lecithin enriched with phosphatidylcholine (SL-PC) exhibit significantly higher absolute zeta potential values than those prepared from sunflower lecithin (SFL), indicating superior colloidal stability through stronger electrostatic repulsion between vesicles. The absolute zeta potential values were −52 to −57 mV for SL liposomes, −43 to −50 mV for SL-PC liposomes, and −33 to −38 mV for SFL liposomes [1]. The higher magnitude of surface charge for soy-derived systems translates into greater resistance to vesicle aggregation and fusion during storage, as confirmed by the observation that no significant changes in liposomal properties occurred over the study period for soy-based formulations, whereas SFL-based systems exhibited the greatest carvacrol leakage during film drying [1].

Zeta Potential

Head-to-head

−52 to −57 mV (soy lecithin liposomes)

Reported clean-label colloidal stabilization context

1.5–1.7× higher magnitude vs sunflower lecithin; carvacrol-loaded films

Evidence Dimension	Zeta potential (colloidal stability indicator) of liposomes from different lecithin sources
Target Compound Data	Soy lecithin (SL) liposomes: ζ-potential −52 to −57 mV; SL-PC liposomes: −43 to −50 mV
Comparator Or Baseline	Sunflower lecithin (SFL) liposomes: ζ-potential −33 to −38 mV
Quantified Difference	SL liposomes exhibit 1.5–1.7× higher absolute zeta potential than SFL liposomes (Δ ≈ 19–24 mV); SL-PC liposomes exhibit 1.2–1.4× higher absolute zeta potential than SFL (Δ ≈ 10–12 mV)
Conditions	Liposomes prepared by thin-film hydration followed by sonication; ζ-potential measured by electrophoretic light scattering in aqueous suspension; carvacrol-loaded liposomes incorporated into PVA films

Why This Matters

For applications where long-term colloidal stability without synthetic stabilizers is critical—such as clean-label food packaging or cosmetic formulations—soy-derived PC provides quantitatively superior electrostatic stabilization compared to sunflower-derived alternatives, reducing the need for additional stabilizing excipients.

• [1] Requena R, Vargas M, Chiralt A. Lecithins of different origins for liposomal encapsulation of carvacrol in active food packaging films. Molecules. 2021;26(6):1662. SL ζ-potential −52 to −57 mV; SL-PC −43 to −50 mV; SFL −33 to −38 mV. View Source

Fatty Acid Composition and Substitution Risks

Even when both soy PC (SPC) and egg PC (EPC) are supplied at equivalent high-purity specifications (PC ≥ 98%), their fatty acid chain compositions differ fundamentally and preclude direct mutual substitution in liposomal formulations. SPC contains 88% C18 fatty acid chains, the vast majority of which are unsaturated, whereas EPC contains only 34% C16 chains and approximately 50% of total fatty acids as unsaturated species . This compositional divergence means that SPC bilayers are intrinsically more fluid and permeable than EPC bilayers at identical temperatures. Industry guidance explicitly states that SPC and EPC should not be considered directly interchangeable without reformulation and revalidation . This is further corroborated by the compositional data in pharmacopoeial monographs: soybean phospholipids contain phosphatidylinositol (8–10%) and phosphatidic acid (~4%) as significant minor components, whereas egg yolk phospholipids lack PI and contain sphingomyelin (2–3%), adding another layer of functional non-equivalence [1].

FA Substitution Risk

Class-level

88% C18 chains in SPC vs 34% C16 chains in EPC

Regulatory and functional substitution review

Minor phospholipid classes (PI, PA) differ; reformulation and revalidation may be required

Evidence Dimension	Fatty acid chain length distribution and phospholipid class composition
Target Compound Data	SPC (PC ≥ 98%): 88% C18 chains, predominantly unsaturated; contains PI (8–10%), PE (9–12%), PA (~4%) as minor phospholipids
Comparator Or Baseline	EPC (PC ≥ 98%): 34% C16 chains, ~50% unsaturated FA; lacks PI and PA; contains sphingomyelin (2–3%)
Quantified Difference	SPC has 2.6× higher C18 chain proportion than EPC; SPC total unsaturation ~80% vs. EPC ~50%; SPC contains PI and PA which are absent in EPC
Conditions	High-purity grades (PC ≥ 98%) analyzed by GC and HPLC; phospholipid class distribution by ³¹P NMR or HPLC-ELSD

Why This Matters

Regulatory and quality-driven procurement must recognize that SPC and EPC are not pharmacopoeially or functionally equivalent excipients; switching between them requires full reformulation, stability testing, and potentially new regulatory filing, making source-consistent procurement of SPC essential for already-validated formulations.

• [1] PMC Table 1. Health effects of dietary phospholipids. Lipids Health Dis. 2012;11:3. Soybean GPL: PC 10–15%, PE 9–12%, PI 8–10%, PS 1–2%. Egg yolk GPL: PC 65–70%, PE 9–13%, PI absent, SPM 2–3%. View Source

Phosphatidylcholines,soya: Application Scenarios

Rapid-Release Liposomal Drug Delivery

For parenteral or oral liposomal formulations where rapid drug release at physiological temperature is the primary design objective, Phosphatidylcholines,soya is the rational procurement choice. Its Tm of −20°C ensures that SPC bilayers are in a highly fluid, liquid-disordered state at 37°C, producing the fastest drug release rate among clinically relevant PCs [1]. The 7.71-fold AUC enhancement over free drug (vs. 53.83-fold for HSPC) confirms that SPC liposomes do not sustain drug retention in plasma, making them suitable for acute-care applications such as rapid-onset analgesia, anti-infective bolus delivery, or diagnostic imaging agents where prolonged circulation is undesirable [1].

Cost-Efficient Nutraceutical Liposome Manufacturing

Phosphatidylcholines,soya at industrial lecithin grade ($80–120 USD/kg) enables liposomal nutraceutical products (vitamin C, glutathione, curcumin) to be manufactured at a raw material cost 1.9–5.6× lower than sunflower or hydrogenated alternatives [2]. With encapsulation efficiencies of 60–75% for standard grades and >90% for high-purity SPC formulations, the cost-per-gram-of-encapsulated-active is highly competitive for consumer-facing supplement brands. The ≤8% degradation rate over 12 months at 25°C is acceptable for products with typical shelf-life targets of 18–24 months when combined with antioxidant co-formulation strategies [2].

Colloidally Stable Liposomes for Clean-Label Uses

The intrinsically high absolute zeta potential of soy lecithin liposomes (−52 to −57 mV) provides robust electrostatic stabilization without synthetic charge-inducing agents, making Phosphatidylcholines,soya the preferred phospholipid for 'clean-label' food packaging films and preservative-free cosmetic liposome dispersions [3]. This colloidal stability advantage over sunflower lecithin (ζ-potential −33 to −38 mV) translates into reduced vesicle aggregation and encapsulated bioactive leakage during drying and storage, as demonstrated in carvacrol-loaded active food packaging systems [3].

Oral Proliposomes for Maximum Drug Loading

For proliposome-based oral delivery of poorly absorbable drugs, Phosphatidylcholines,soya has demonstrated superior entrapment efficiency compared to hydrogenated egg PC and DSPC in controlled comparative studies. The SPC-stearylamine proliposome system achieved 92% encapsulation of daptomycin, a challenging lipopeptide antibiotic, outperforming both HEPC and DSPC formulations [4]. This loading advantage directly reduces the amount of phospholipid excipient required per unit dose of active pharmaceutical ingredient, improving both the drug-to-lipid ratio and the overall economics of oral proliposome manufacturing [4].

Application

Selection Property

Validation Focus

Fast-Onset Liposomal Delivery

Low Tm / High Fluidity

In vitro release kinetics & plasma AUC context

Cost-Efficient Nutraceutical Mfg

Industrial-Grade Cost Structure

Cost-per-dose & encapsulation efficiency review

Clean-Label Cosmetic Packaging

High Absolute Zeta Potential

Colloidal stability & bioactive leakage under drying

Oral Proliposome Formulations

Drug-Lipid Ratio in SPC-SA Systems

Entrapment efficiency & zeta potential in proliposomes

• [1] Chen J, Yan GJ, Hu RR, et al. Improved pharmacokinetics and reduced toxicity of brucine after encapsulation into stealth liposomes: role of phosphatidylcholine. Int J Nanomedicine. 2012;7:3567-3577. View Source
• [2] Natural Field Inc. The Deep Dive Guide to Liposome Technology—From Phospholipid Selection to Encapsulation Efficiency Optimization. June 2025. View Source
• [3] Requena R, Vargas M, Chiralt A. Lecithins of different origins for liposomal encapsulation of carvacrol in active food packaging films. Molecules. 2021;26(6):1662. View Source
• [4] Kovvasu S, et al. Daptomycin Proliposomes for Oral Delivery: Formulation, Characterization, and In Vivo Pharmacokinetics. AAPS PharmSciTech. 2018;19(4):1801-1812. View Source